Cas no 89217-51-6 (1,4-Benzenedicarboxylic acid, 2-[4-(ethylthio)phenoxy]-)

1,4-Benzenedicarboxylic acid, 2-[4-(ethylthio)phenoxy]- structure
89217-51-6 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-[4-(ethylthio)phenoxy]-
CAS No:89217-51-6
MF:C16H14O5S
MW:318.344363689423
CID:608451
PubChem ID:19865551
Update Time:2025-04-19

1,4-Benzenedicarboxylic acid, 2-[4-(ethylthio)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, 2-[4-(ethylthio)phenoxy]-
    • 2-(4-ethylsulfanylphenoxy)terephthalic acid
    • 89217-51-6
    • SCHEMBL10454194
    • 2-[4-(Ethylsulfanyl)phenoxy]benzene-1,4-dicarboxylic acid
    • DTXSID20600763
    • Inchi: 1S/C16H14O5S/c1-2-22-12-6-4-11(5-7-12)21-14-9-10(15(17)18)3-8-13(14)16(19)20/h3-9H,2H2,1H3,(H,17,18)(H,19,20)
    • InChI Key: DUWZXJKGHPJIBC-UHFFFAOYSA-N
    • SMILES: S(CC)C1C=CC(=CC=1)OC1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

  • Exact Mass: 318.05619472g/mol
  • Monoisotopic Mass: 318.05619472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 109Ų
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